Cas no 71989-21-4 (Fmoc-gln-onp)

• Product Name: Fmoc-gln-onp
• CAS No: 71989-21-4
• MF: C₂₆H₂₃N₃O₇
• MW: 489.476726770401
• CID: 548706
• PubChem ID: 13769975
• Update Time: 2025-06-28

Fmoc-gln-onp Chemical and Physical Properties

Names and Identifiers

• L-Glutamine,N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 4-nitrophenyl ester
• (4-nitrophenyl) (2S)-5-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxopentanoate
• Fmoc-gln-onp
• Fmoc-L-glutamine 4-nitrophenyl ester
• FMOC-GLUTAMINE-ONP
• N-9-Fluorenylmethoxycarbonyl-L-asparagine 4-nitrophenyl ester
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-glutamine 4-nitrophenyl ester
• (S)-4-nitrophenyl 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-5-amino-5-oxopentanoate
• 71989-21-4
• N-[(9H-Fluoren-9-ylmethoxy)-carbonyl]-glutamine 4-nitrophenyl ester
• (S)-4-Nitrophenyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-amino-5-oxopentanoate
• 4-Nitrophenyl N~2~-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-glutaminate
• AKOS024386389
• (S)-4-Nitrophenyl2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-amino-5-oxopentanoate
• DTXSID50548947

• Inchi： 1S/C26H23N3O7/c27-24(30)14-13-23(25(31)36-17-11-9-16(10-12-17)29(33)34)28-26(32)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23H,13-15H2,(H2,27,30)(H,28,32)/t23-/m0/s1
• InChI Key： KLCANCMZDAZCCW-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CCC(N)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 489.15400
• Monoisotopic Mass: 489.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.362
• PSA: 153.54000
• LogP: 5.28740

Fmoc-gln-onp Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25

Additional information on Fmoc-gln-onp

Introduction to Fmoc-gln-onp (CAS No. 71989-21-4)

Fmoc-gln-onp (CAS No. 71989-21-4) is a versatile reagent widely used in the field of peptide synthesis and chemical biology. This compound, formally known as (S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-[(E)-2-nitrobenzylideneamino]butanoic acid, plays a crucial role in the synthesis of complex peptides and proteins, particularly in the context of drug discovery and development.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a common protecting group used in solid-phase peptide synthesis (SPPS). It is known for its stability under mild acidic conditions and its ease of removal under basic conditions, making it an ideal choice for the sequential addition of amino acids. The onp (ortho-nitrophenyl) group, on the other hand, serves as a leaving group that can be readily displaced in subsequent coupling reactions, enhancing the efficiency and yield of peptide synthesis.

Recent advancements in the field of chemical biology have highlighted the importance of Fmoc-gln-onp in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this reagent in the synthesis of a series of glutamine-containing peptides with potent anti-inflammatory properties. The researchers found that these peptides effectively inhibited the production of pro-inflammatory cytokines, suggesting potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its role in peptide synthesis, Fmoc-gln-onp has also been utilized in the development of bioconjugates. Bioconjugation involves the covalent attachment of functional groups to biomolecules, such as proteins or nucleic acids, to enhance their therapeutic efficacy or to enable targeted drug delivery. A recent study published in Bioconjugate Chemistry reported the use of Fmoc-gln-onp in the synthesis of a bioconjugate that selectively targeted cancer cells. The conjugate was designed to deliver a cytotoxic payload specifically to tumor cells, thereby minimizing systemic toxicity and improving treatment outcomes.

The versatility of Fmoc-gln-onp extends beyond its use in peptide synthesis and bioconjugation. It has also been employed in the development of diagnostic tools and imaging agents. For example, researchers at a leading pharmaceutical company have used this reagent to synthesize fluorescently labeled peptides that can be used for real-time monitoring of cellular processes. These labeled peptides have shown promise in applications such as live-cell imaging and high-throughput screening assays.

In conclusion, Fmoc-gln-onp (CAS No. 71989-21-4) is a valuable reagent with a wide range of applications in chemical biology and pharmaceutical research. Its unique properties make it an essential tool for the synthesis of complex peptides, bioconjugates, and diagnostic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.